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Compound of Interest

Compound Name: 3-(Methoxymethyl)pyrrolidine

Cat. No.: B1322829

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of (R)-3-(Methoxymethyl)pyrrolidine, a key chiral intermediate in pharmaceutical
and organic synthesis. The information is presented to support research and development
activities, with a focus on clarity and practical application.

Overview and Structure

(R)-3-(Methoxymethyl)pyrrolidine is a chiral heterocyclic compound featuring a pyrrolidine
ring substituted with a methoxymethyl group at the third carbon position.[1] Its chemical
structure lends it to applications as a versatile building block in the synthesis of more complex,
enantiomerically pure molecules.[1] The presence of both a secondary amine and an ether
functional group allows for a range of chemical transformations.

Chemical Structure:
e |[UPAC Name: (3R)-3-(methoxymethyl)pyrrolidine[2]
e Molecular Formula: CeH13NO[2][3][4]

« InChl Key: GTINRIGGSAKCEO-ZCFIWIBFSA-N[2][3]

Physical Properties
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The following table summarizes the key physical properties of (R)-3-
(Methoxymethyl)pyrrolidine. It is important to note that some of these values are predicted
and should be confirmed experimentally for critical applications.

Property Value Source
Molecular Weight 115.17 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 141.9 + 13.0 °C (Predicted) [5]
Density 0.894 £ 0.06 g/cm3 (Predicted) [5]
Refractive Index 1.424 [5]
Flash Point 46.3 °C [5]
Purity Typically =95.0% [3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (R)-3-
(Methoxymethyl)pyrrolidine are not extensively published in peer-reviewed literature. The
data presented in this guide are typically sourced from commercial supplier technical data
sheets. However, standard methodologies for determining these key physical properties are
well-established:

» Boiling Point Determination: The boiling point would be determined by distillation at
atmospheric pressure, following OECD Guideline 103. The temperature is recorded when
the liquid and vapor phases are in equilibrium. For smaller scales, a micro-distillation
apparatus could be employed.

» Density Measurement: Density is typically measured using a pycnometer or a digital density
meter. The mass of a known volume of the substance is determined at a specific
temperature, usually 20 or 25 °C.

o Refractive Index Measurement: The refractive index is determined using a refractometer,
such as an Abbé refractometer. A drop of the liquid is placed on the prism, and the refractive
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index is read directly from the instrument at a specified temperature (e.g., 20 °C) and

wavelength (typically the sodium D-line, 589 nm).

Role in Synthetic Chemistry

(R)-3-(Methoxymethyl)pyrrolidine is primarily utilized as a chiral building block in asymmetric
synthesis.[1] Its stereocenter is leveraged to introduce chirality into a target molecule, which is
a critical aspect of modern drug development. The diagram below illustrates its general

workflow in a synthetic pathway.
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Caption: Synthetic workflow of (R)-3-(Methoxymethyl)pyrrolidine.
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Applications

The primary application of (R)-3-(Methoxymethyl)pyrrolidine is in the pharmaceutical and fine
chemical industries.[1] Its utility stems from its chiral nature, making it a valuable starting
material for the synthesis of:

e Bioactive Compounds and Drugs: It serves as an intermediate in the creation of complex
molecules with specific biological activities.[1]

o Asymmetric Synthesis: The compound is used to create products with a high degree of
enantiomeric purity.[1]

Safety and Handling

(R)-3-(Methoxymethyl)pyrrolidine hydrochloride is classified with the following GHS hazard
statements:

e H315: Causes skin irritation[6]

o H319: Causes serious eye irritation[6]

o H335: May cause respiratory irritation[6]
Precautions for Safe Handling:

e Avoid contact with skin, eyes, and clothing.[7]
e Use only in a well-ventilated area.[7]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[7]

e Wash hands thoroughly after handling.[7]
Storage Conditions:

o Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1322829?utm_src=pdf-body
https://www.smolecule.com/products/s793198
https://www.smolecule.com/products/s793198
https://www.smolecule.com/products/s793198
https://www.benchchem.com/product/b1322829?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/91933778
https://pubchem.ncbi.nlm.nih.gov/compound/91933778
https://pubchem.ncbi.nlm.nih.gov/compound/91933778
https://aksci.com/sds/9215CS_SDS.pdf
https://aksci.com/sds/9215CS_SDS.pdf
https://aksci.com/sds/9215CS_SDS.pdf
https://aksci.com/sds/9215CS_SDS.pdf
https://aksci.com/sds/9215CS_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e For long-term storage, an inert atmosphere and refrigeration (2-8 °C) are recommended.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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